Cas no 2171261-30-4 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-4-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-4-carboxylic acid
• CAS No: 2171261-30-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6114617
• PubChem ID: 165569227
• Update Time: 2025-06-14

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-4-carboxylic acid
• 2171261-30-4
• EN300-1579146
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-4-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-17(2)24(15-25(30)29-13-11-18(12-14-29)26(31)32)28-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,31,32)/t24-/m1/s1
• InChI Key： GYNJGSOMNXWNPO-XMMPIXPASA-N
• SMILES： O(C(N[C@@H](C(C)C)CC(N1CCC(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-4-carboxylic acid

Comprehensive Overview of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-4-carboxylic acid (CAS No. 2171261-30-4)

The compound 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-4-carboxylic acid (CAS No. 2171261-30-4) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine-4-carboxylic acid backbone, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly focusing on this compound due to its potential in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

In recent years, the demand for Fmoc-protected amino acids like 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-4-carboxylic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound is particularly notable for its role in constructing peptide-based drugs, which are gaining traction in treating conditions such as metabolic disorders and neurological diseases. Its chiral center at the 3R position further enhances its utility in stereoselective synthesis, a critical factor in modern medicinal chemistry.

The piperidine-4-carboxylic acid moiety in this compound is a key structural feature that contributes to its bioactivity. Piperidine derivatives are widely explored for their pharmacological properties, including anti-inflammatory and antimicrobial effects. Coupled with the Fmoc group, this compound offers exceptional stability during synthesis, making it a preferred choice for researchers working on peptide libraries and high-throughput screening.

From an SEO perspective, terms like "Fmoc-protected amino acids", "peptide synthesis intermediates", and "CAS 2171261-30-4 applications" are frequently searched by pharmaceutical professionals and academic researchers. This reflects the growing interest in custom peptide synthesis and drug development. Additionally, the compound's relevance to green chemistry and sustainable synthesis aligns with current trends in reducing environmental impact in chemical manufacturing.

In summary, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-4-carboxylic acid (CAS No. 2171261-30-4) represents a critical tool in modern drug discovery. Its combination of structural versatility, synthetic efficiency, and biological relevance positions it as a cornerstone in the development of next-generation therapeutics. As research continues to uncover new applications, this compound is poised to play an even greater role in addressing unmet medical needs.